methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate
Overview
Description
Methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate (MCDO) is an organic compound with a wide range of applications in the scientific research field. It is a structural isomer of the more commonly known 2-chloro-4,5-dihydro-1,3-oxazole (CDO) and is an important intermediate in the synthesis of various compounds. This compound has been used in a variety of fields, ranging from organic synthesis to drug discovery.
Scientific Research Applications
Methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate has a number of applications in the scientific research field. It has been used as an intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a starting material for the synthesis of various heterocyclic compounds, such as oxazoles, thiazoles, and oxazolidines. Additionally, methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate has been used in the synthesis of polymers, such as polyurethanes, polyamides, and polyesters.
Mechanism of Action
The mechanism of action of methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate is not fully understood. However, it is believed that the compound acts as an electrophile, reacting with nucleophiles such as amines and alcohols to form the desired product. The reaction can be catalyzed by a variety of chemicals, such as acids, bases, and Lewis acids. Additionally, the reaction can be accelerated by the presence of a Lewis base, such as an alkoxide or an amine.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate are not yet fully understood. However, studies have shown that the compound has some potential as an anti-inflammatory and antipyretic agent. Additionally, the compound has been found to possess some antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
Methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized using common laboratory chemicals. Additionally, the compound is stable and can be stored for long periods of time without significant degradation. The major limitation of methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
Methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate has a number of potential applications in the scientific research field. It could be used as a starting material for the synthesis of various heterocyclic compounds, such as oxazoles, thiazoles, and oxazolidines. Additionally, the compound could be used in the synthesis of polymers, such as polyurethanes, polyamides, and polyesters. Furthermore, methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate could be used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. Finally, further research into the biochemical and physiological effects of methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate could potentially lead to the development of new drugs and therapies.
Synthesis Methods
Methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate can be synthesized using a variety of methods, the most common of which is an acylation reaction. This involves the reaction of an acid chloride with an amine or an alcohol in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces the desired product, methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate, as well as water and an ammonium or alkoxide salt. The reaction can be carried out at room temperature or under reflux conditions, depending on the desired yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate involves the reaction of 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylic acid with methanol in the presence of a catalyst.", "Starting Materials": [ "2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylic acid to a reaction vessel", "Add methanol to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux", "Allow the reaction to proceed for several hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solids", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by recrystallization" ] } | |
CAS RN |
2649069-85-0 |
Product Name |
methyl 2-(chloromethyl)-4,5-dihydro-1,3-oxazole-5-carboxylate |
Molecular Formula |
C6H8ClNO3 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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